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Compound of Interest

Compound Name: Dodecyl glycinate

Cat. No.: B3321770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Sodium Dodecyl
Glycinate (SDG), an amino acid-based surfactant, as a collector in the flotation of various

minerals. This document includes detailed experimental protocols, quantitative data

summaries, and mechanistic diagrams to guide research and development in mineral

processing and related fields.

Introduction
Sodium Dodecyl Glycinate (SDG) is an anionic surfactant that has shown significant promise

as a selective collector in mineral flotation. Its unique structure, featuring a hydrophilic amino

acid head group and a hydrophobic dodecyl tail, allows for specific interactions with mineral

surfaces, leading to effective separation of valuable minerals from gangue. This document

outlines the application of SDG in the flotation of non-metallic minerals, with a focus on

carbonates and silicates, and explores its potential for other mineral systems.

Applications in Mineral Flotation
Sodium Dodecyl Glycinate has been primarily investigated as a collector for non-metallic

minerals, particularly those found in molybdenum tailings, such as dolomite, calcite, diopside,

albite, and phlogopite.[1] It has demonstrated superior performance in terms of recovery and

dosage reduction compared to conventional collectors like dodecylamine and sodium oleate.[1]
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Key Advantages:

High Selectivity: SDG exhibits selective adsorption onto different mineral surfaces, enabling

the separation of minerals with similar properties.

Reduced Dosage: In several applications, SDG has been shown to be effective at lower

concentrations compared to traditional collectors, leading to cost savings and reduced

environmental impact.[1]

Biodegradability: As an amino acid-based surfactant, SDG is expected to have better

biodegradability compared to some conventional flotation reagents.

Limitations:

Weak Foaming: SDG has relatively weak foaming properties and often requires the addition

of a frother, such as dodecylamine, for optimal flotation performance.[1]

Data Presentation
Flotation Recovery of Non-Metallic Minerals with
Sodium Dodecyl Glycinate
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Mineral
Collector
Dosage (g/t)

Flotation
Recovery (%)

pH Reference

Dolomite 200 ~90 7 [1]

Calcite 200 ~85 7 [1]

Diopside 200 ~75 7 [1]

Albite 200 ~60 7 [1]

Phlogopite 200 ~40 7 [1]

Dolomite 400 >95 7 [1]

Calcite 400 >90 7 [1]

Diopside 400 ~85 7 [1]

Albite 400 ~70 7 [1]

Phlogopite 400 ~50 7 [1]

Comparison of Sodium Dodecyl Glycinate with
Conventional Collectors

Mineral Collector
Collector
Dosage (g/t)

Flotation
Recovery (%)

Reference

Non-metallic

minerals mix

Sodium Dodecyl

Glycinate
300 ~85 [1]

Non-metallic

minerals mix

Dodecylamine +

Sodium Oleate
400 ~82 [1]

Experimental Protocols
Synthesis of Sodium Dodecyl Glycinate (SDG)
This protocol is a generalized procedure based on the Schotten-Baumann reaction for the

synthesis of N-acyl amino acids.
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Materials:

Glycine

Sodium Hydroxide (NaOH)

Dodecanoyl chloride

Acetone

Hydrochloric acid (HCl)

Deionized water

Reaction vessel with mechanical stirrer and dropping funnel

pH meter

Filtration apparatus

Drying oven

Procedure:

Preparation of Sodium Glycinate Solution:

Dissolve a specific molar amount of glycine in deionized water in the reaction vessel.

Slowly add an equimolar amount of a concentrated sodium hydroxide solution while

stirring to form sodium glycinate. Maintain the temperature below 10°C.

Acylation Reaction:

In a separate beaker, dissolve an equimolar amount of dodecanoyl chloride in acetone.

Slowly add the dodecanoyl chloride solution to the sodium glycinate solution in the

reaction vessel using a dropping funnel, while maintaining vigorous stirring and keeping

the temperature below 10°C.
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Simultaneously, add a sodium hydroxide solution to the reaction mixture to maintain the

pH between 9 and 10.

Reaction Completion and Product Precipitation:

After the addition of dodecanoyl chloride is complete, continue stirring the mixture for 2-3

hours at room temperature.

Acidify the reaction mixture to approximately pH 2 with hydrochloric acid to precipitate the

N-dodecylglycine.

Purification:

Collect the precipitate by filtration and wash it thoroughly with cold deionized water to

remove any unreacted starting materials and salts.

Recrystallize the N-dodecylglycine from an appropriate solvent (e.g., ethanol/water

mixture) to achieve high purity.

Salt Formation:

Dissolve the purified N-dodecylglycine in ethanol.

Add an equimolar amount of a concentrated sodium hydroxide solution to neutralize the

carboxylic acid and form sodium dodecyl glycinate.

Evaporate the solvent to obtain the solid sodium dodecyl glycinate.

Drying:

Dry the final product in a vacuum oven at a suitable temperature (e.g., 60°C) until a

constant weight is achieved.

Pure Mineral Flotation Protocol
This protocol is adapted from the methodology used for the flotation of non-metallic minerals

from molybdenum tailings.[1]
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Materials and Equipment:

Pure mineral samples (e.g., dolomite, calcite, quartz), ground to a desired particle size (e.g.,

-74 µm)

Sodium Dodecyl Glycinate (SDG) stock solution (e.g., 1 g/L)

Frother solution (e.g., 0.5% dodecylamine)

pH regulators (e.g., HCl and NaOH solutions)

Laboratory flotation machine with a flotation cell (e.g., 0.5 L capacity)

Mechanical stirrer

Filtration apparatus

Drying oven

Analytical balance

Procedure:

Pulp Preparation:

Add a specific weight of the pure mineral sample (e.g., 2.0 g) to the flotation cell.

Add a measured volume of deionized water to achieve the desired pulp density (e.g., 35

mL for a 40 mL cell).

Stir the pulp for a set time (e.g., 2 minutes) at a specific impeller speed (e.g., 1800 rpm) to

ensure proper dispersion.

pH Adjustment:

Measure the pH of the pulp.

Add the pH regulator dropwise to adjust the pulp to the desired pH (e.g., pH 7).
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Condition the pulp for a set time (e.g., 3 minutes) after pH adjustment.

Collector Addition and Conditioning:

Add the desired volume of the SDG stock solution to the pulp to achieve the target

collector concentration.

Condition the pulp with the collector for a specific period (e.g., 3 minutes).

Frother Addition and Conditioning:

Add the frother solution to the pulp.

Condition the pulp for a shorter period (e.g., 1 minute).

Flotation:

Start the air supply to the flotation cell at a constant flow rate.

Collect the froth for a predetermined time (e.g., 5 minutes).

Product Collection and Analysis:

Collect the floated (concentrate) and non-floated (tailings) fractions separately.

Filter, dry, and weigh both the concentrate and the tailings.

Calculate the flotation recovery using the following formula: Recovery (%) = (Weight of

concentrate / (Weight of concentrate + Weight of tailings)) * 100

Zeta Potential Measurement Protocol
Materials and Equipment:

Fine mineral particles (-5 µm)

Deionized water

pH regulators (HCl and NaOH)
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Sodium Dodecyl Glycinate (SDG) solution

Zeta potential analyzer

Beakers and magnetic stirrer

Procedure:

Sample Preparation:

Prepare a dilute suspension of the fine mineral particles in deionized water (e.g., 0.01

wt%).

Use an ultrasonic bath to disperse the particles and break up any agglomerates.

Measurement without Collector:

Measure the zeta potential of the mineral suspension at various pH values (e.g., from 2 to

12) to determine the isoelectric point (IEP) of the mineral.

For each pH value, allow the suspension to equilibrate for a few minutes before

measurement.

Measurement with Collector:

Prepare a mineral suspension as in step 1.

Add a specific concentration of the SDG solution to the suspension.

Measure the zeta potential of the mineral suspension in the presence of the collector at

various pH values.

Data Analysis:

Plot the zeta potential as a function of pH for both conditions (with and without the

collector).
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Analyze the shift in the IEP and the changes in surface charge to understand the

adsorption mechanism of SDG on the mineral surface.

Mandatory Visualizations
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Fig. 1: Experimental workflow for mineral flotation using Sodium Dodecyl Glycinate.
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Fig. 2: Proposed adsorption mechanism of SDG on mineral surfaces.

Application to Other Minerals (Theoretical)
While extensive research on the application of Sodium Dodecyl Glycinate for the flotation of

minerals like hematite and fluorite is limited, theoretical considerations suggest its potential.

Hematite: The surface of hematite is positively charged at acidic pH. The anionic carboxylate

group of SDG could electrostatically interact with the hematite surface under these

conditions. Furthermore, the amino group might also participate in hydrogen bonding with

surface hydroxyl groups. Therefore, SDG could potentially act as a collector for hematite in

an acidic medium.

Fluorite: The surface of fluorite is rich in calcium ions. The carboxylate group of SDG can

form strong chemical bonds with calcium ions, similar to its interaction with calcite and

dolomite. This suggests that SDG could be an effective collector for fluorite.

Proposed Starting Protocol for Hematite/Fluorite Flotation: A similar protocol to the one

described in section 4.2 can be used as a starting point for investigating the flotation of

hematite and fluorite with SDG. Key parameters to optimize would include:

pH: For hematite, an acidic pH range (e.g., 4-6) should be investigated. For fluorite, a neutral

to slightly alkaline pH range (e.g., 7-9) is a reasonable starting point.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b3321770?utm_src=pdf-body-img
https://www.benchchem.com/product/b3321770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3321770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collector Dosage: A dosage range of 100-500 g/t can be explored initially.

Frother: A suitable frother, such as MIBC (Methyl Isobutyl Carbinol) or a short-chain alcohol,

should be used.

Conclusion
Sodium Dodecyl Glycinate is a promising, selective, and potentially more environmentally

friendly collector for the flotation of non-metallic minerals. The provided application notes and

protocols offer a solid foundation for researchers to explore its use in various mineral

processing applications. Further research is warranted to fully elucidate its effectiveness on a

wider range of minerals, including hematite and fluorite, and to optimize flotation conditions for

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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